Cas no 2680692-62-8 (2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid)

• Product Name: 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid
• CAS No: 2680692-62-8
• MF: C₁₀H₁₄FNO₄
• MW: 231.220866680145
• CID: 5647035
• PubChem ID: 165906735
• Update Time: 2025-05-19

2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680692-62-8
• 2-fluoro-2-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid
• 2680524-96-1
• EN300-28275542
• EN300-28275537
• 2-fluoro-2-[(1s,3s)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]acetic acid
• 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid

• Inchi： 1S/C10H14FNO4/c1-2-3-16-10(15)12-7-4-6(5-7)8(11)9(13)14/h2,6-8H,1,3-5H2,(H,12,15)(H,13,14)
• InChI Key： IHXDOGWKEIQCCP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CC(C1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 231.09068609g/mol
• Monoisotopic Mass: 231.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid

Introduction to 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid (CAS No. 2680692-62-8)

2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid, identified by its CAS number 2680692-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a fluoro-substituted acetic acid backbone linked to a cyclobutyl ring. The presence of an amino group further functionalized with an ester moiety attached to the cyclobutyl ring introduces additional reactivity and potential biological activity.

The structural motif of 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid makes it a promising candidate for further derivatization and exploration in drug discovery. The fluoro substituent is well-known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of bioactive molecules. Moreover, the cyclobutyl ring can enhance binding interactions by providing a rigid scaffold, while the amino and ester functionalities offer sites for further chemical modifications.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro-substituted cyclic structures for their potential therapeutic applications. Studies have demonstrated that such molecules can exhibit enhanced pharmacokinetic properties, including improved oral bioavailability and reduced susceptibility to enzymatic degradation. The compound’s acetic acid moiety also suggests potential as a pharmacophore in the design of drugs targeting enzymes that require carboxylic acid-based interactions.

One of the most compelling aspects of 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged similar structural scaffolds to develop inhibitors and modulators for various biological targets. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in inflammatory and oncological pathways. The fluoro-substituent’s electronic properties can fine-tune the molecule’s interactions with biological targets, making it a valuable tool in structure-based drug design.

The synthesis of 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex cyclic structures with greater precision. These techniques have enabled the efficient preparation of analogs of 2680692-62-8, allowing researchers to explore its pharmacological potential more thoroughly.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Compounds containing fluoro-substituted cyclobutyl moieties have shown promise in preclinical trials as scaffolds for antiviral, antibacterial, and anticancer agents. The ability of these molecules to interact with biological targets in unique ways stems from the combined effects of steric hindrance provided by the cyclobutyl ring and electronic modulation induced by the fluoro group. This synergy has led to the discovery of several lead compounds that are currently undergoing further investigation.

The role of computational chemistry has also been instrumental in understanding the behavior of 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before synthesizing large libraries of compounds. This approach has accelerated the drug discovery process by enabling rapid screening of virtual libraries and identification of promising candidates for experimental validation.

In conclusion, 2680692-62-8 represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a fluoro-substituted acetic acid backbone with a functionalized cyclobutyl ring—make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like 2-fluoro-2-(3-{(prop-2-en-1-yloxy)carbonylamino}cyclobutyl)acetic acid will undoubtedly play a crucial role in the development of next-generation therapeutics.